N-(3-(methylthio)phenyl)-2-((4-oxo-3-(m-tolyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: 2-[[3-(3-methylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C26H21N3O3S2/c1-16-7-5-9-18(13-16)29-25(31)24-23(20-11-3-4-12-21(20)32-24)28-26(29)34-15-22(30)27-17-8-6-10-19(14-17)33-2/h3-14H,15H2,1-2H3,(H,27,30)
• InChI Key: GYBIECXABVZMPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC(=CC=C5)SC
• Molecular Formula: C26H21N3O3S2
• Molecular Weight: 487.6 g/mol
• CAS No.: 892281-67-3

Description

N-(3-(methylthio)phenyl)-2-((4-oxo-3-(m-tolyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H21N3O3S2 and its molecular weight is 487.59. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research into pyrimidine derivatives, such as those mentioned, has shown promising anticancer activity. For instance, the study by Al-Sanea et al. (2020) discusses the design, synthesis, and in vitro cytotoxic activity of certain pyrimidine derivatives. One compound demonstrated appreciable cancer cell growth inhibition against eight cancer cell lines, pointing to the potential of these compounds as anticancer agents (Al-Sanea et al., 2020).

Antitumor and Antimicrobial Properties

El-Morsy et al. (2017) synthesized a new series of pyrazolo[3,4-d]pyrimidine derivatives, showing mild to moderate antitumor activity against the human breast adenocarcinoma cell line MCF7. This highlights the potential of structurally related compounds in developing new antitumor medications (El-Morsy et al., 2017).

Antibacterial Activity

Kumari et al. (2017) explored the synthesis of triazole-tagged thieno[2,3-d]pyrimidinone derivatives, demonstrating significant antibacterial activity against both Gram-negative and Gram-positive bacteria. This suggests the utility of such compounds in addressing bacterial infections (Kumari et al., 2017).

Herbicide Design

He et al. (2007) provided insights into the rational design of pyrimidinylthiobenzoates as acetohydroxyacid synthase inhibitors, an important target in developing new herbicides. This research offers a foundation for the development of agricultural chemicals targeting specific enzymes (He et al., 2007).